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Introduction

Dimethipin is a plant growth regulator widely used in cotton production as a harvest aid.[1] It
primarily functions as a hormonal defoliant, initiating a series of physiological processes within
the cotton plant that lead to leaf senescence and abscission (shedding).[2] This controlled
defoliation is crucial for efficient mechanical harvesting by reducing leaf trash, which can stain
the lint and lower its quality. Furthermore, timely defoliation can improve boll opening, manage
late-season insect populations, and facilitate a more uniform harvest. This document provides
detailed application notes and experimental protocols for the use of Dimethipin in cotton fields,
intended for researchers, scientists, and crop management professionals.

Mechanism of Action

Dimethipin's mode of action is characterized by a gradual and hormonally induced process. It
IS not a desiccant that rapidly kills leaf tissue. Instead, Dimethipin is absorbed by the leaves
and triggers a slow disintegration of the epidermal cell walls. This leads to a gradual loss of
water and stimulates the plant's natural production of ethylene, a key hormone in the leaf
abscission process.[2] The increased ethylene levels, in turn, inhibit the transport of auxin,
another plant hormone that typically prevents leaf drop. This hormonal imbalance promotes the
formation of an abscission layer at the base of the leaf petiole, ultimately leading to leaf
shedding.[2]
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Data Presentation

The efficacy of Dimethipin application is influenced by various factors, including application
rate, timing, environmental conditions, and the use of tank-mix partners. The following tables
summarize quantitative data on the performance of Dimethipin (often formulated as Harvade®
5F) in cotton defoliation.

Table 1: Recommended Application Rates for Dimethipin (Harvade® 5F) in Cotton

. Application Rate Adjuvant
Condition ) Notes
(fl. 0z.IA) Requirement

) Apply when 70% or
o 1 - 2 pints/acre of crop
Standard Application 8.0-10.0 ) more of the bolls are
oil concentrate
open.[1]

Can be tank-mixed

with a phosphate

Rank Growth/Actively 1 - 2 pints/acre of crop )

) 6.5-8.0 ] defoliant (8-16 fl.

Growing Cotton oil concentrate
0z./A) to enhance
defoliation.[1]
Tank-mix with
ethephon at a rate of

To Enhance Boll 1 - 2 pints/acre of crop 1 to 2 pounds active

) Labeled Rate ] ) )

Opening oil concentrate ingredient per acre.
Apply when 60-70% of
bolls are open.[1]

Rain-Belt Cotton 40-60 1 - 2 pints/acre of crop

(Actively Growing) o oil concentrate

Table 2: Efficacy of Dimethipin and Tank Mixes on Cotton Defoliation and Boll Opening
(Hypothetical Data Based on General Findings)
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Defoliation (%) 14 Boll Opening (%)

Treatment Application Rate
DAT* 14 DAT*
Untreated Control N/A 15 65
Dimethipin 8 fl. oz./A 85 75
Dimethipin + 8 fl. oz./A+ 1.5 Ibs
_ 88 90
Ethephon a.i./A
) o ) 8 fl. oz./A+ 1.0 Ibs
Dimethipin + Tribufos 92 78

a.i./A

IDAT: Days After Treatment. Data are illustrative and can vary based on field conditions.
Research indicates that tank-mixing ethephon with defoliants like dimethipin can increase first-
harvest yields and overall earliness.[3]

Experimental Protocols

This section outlines a detailed methodology for conducting field trials to evaluate the efficacy
of Dimethipin as a cotton harvest aid.

Objective:

To quantify the effects of different rates of Dimethipin and its tank-mix combinations on cotton
defoliation, boll opening, regrowth, and lint yield.

Experimental Design:

o Design: Randomized Complete Block Design (RCBD) with a factorial arrangement of
treatments.

e Replications: 4

e Plot Size: Minimum of 4 rows by 40 feet to minimize edge effects and provide sufficient area
for sampling and harvest.

Treatments:
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» Untreated Control

o Dimethipin at a low rate (e.g., 6 fl. 0z./A) + Crop Oil Concentrate

o Dimethipin at a standard rate (e.g., 8 fl. 0z./A) + Crop Oil Concentrate

o Dimethipin at a high rate (e.g., 10 fl. 0z./A) + Crop Oil Concentrate

» Dimethipin (standard rate) + Ethephon (e.g., 1.5 Ibs a.i./A) + Crop Oil Concentrate

o Dimethipin (standard rate) + Tribufos (e.g., 1.0 Ibs a.i./A) + Crop Oil Concentrate

Application Procedure:

e Timing: Apply treatments when the cotton crop has reached maturity, typically when 60-70%
of the bolls are open.[1] The number of nodes above the highest cracked boll (NACB) is
another useful indicator, with applications often recommended at 4 NACB.

o Equipment: Use a calibrated backpack or tractor-mounted sprayer equipped with flat-fan or
hollow cone nozzles to ensure uniform coverage.

o Spray Volume: Apply in a spray volume of 10-20 gallons per acre for ground applications or a
minimum of 5 gallons per acre for aerial applications to ensure thorough coverage of the
plant canopy.[4]

o Environmental Conditions: Apply when temperatures are warm (ideally above 60°F),
humidity is high, and winds are calm to optimize absorption and efficacy.[5] Avoid application
if rainfall is expected within 6 hours.[6]

Data Collection and Measurements:

o Percent Open Bolls: At the time of application and at 7 and 14 days after treatment (DAT),
count the total number of harvestable bolls and the number of open bolls in a designated 1-
meter section of a center row in each plot.

o Percent Defoliation: Visually estimate the percentage of leaves that have dropped from the
plants in each plot at 7 and 14 DAT.
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o Percent Desiccation: Visually estimate the percentage of leaves that are dead and remain
attached to the plant at 7 and 14 DAT.

» Terminal and Basal Regrowth: At 14 and 21 DAT, visually assess the percentage of plants in
each plot exhibiting new growth from the top (terminal) and bottom (basal) of the plant.

 Yield: Harvest the two center rows of each plot using a mechanical picker. Weigh the seed
cotton from each plot and collect a subsample for ginning to determine lint percentage and
calculate lint yield per acre.

o Fiber Quality: Analyze lint samples using High Volume Instrumentation (HVI) to determine
key fiber quality parameters such as micronaire, length, strength, and uniformity.

Statistical Analysis:

Analyze the collected data using Analysis of Variance (ANOVA) appropriate for a randomized
complete block design. Use a protected least significant difference (LSD) test at a significance
level of p < 0.05 to separate treatment means.
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Caption: Workflow for conducting a field trial to evaluate Dimethipin efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Protocol for Dimethipin Application in Cotton Fields:
Application Notes and Experimental Protocols]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b166068#protocol-for-dimethipin-application-in-
cotton-fields]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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